Cas no 63893-67-4 (2-Propanol, 1-(thieno[2,3-d]pyrimidin-4-ylamino)-)

• Product Name: 2-Propanol, 1-(thieno[2,3-d]pyrimidin-4-ylamino)-
• CAS No: 63893-67-4
• MF: C₉H₁₁N₃OS
• MW: 209.268140077591
• CID: 1662046
• Update Time: 2024-09-12

2-Propanol, 1-(thieno[2,3-d]pyrimidin-4-ylamino)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-(thieno[2,3-d]pyrimidin-4-ylamino)-

• Inchi： 1S/C9H11N3OS/c1-6(13)4-10-8-7-2-3-14-9(7)12-5-11-8/h2-3,5-6,13H,4H2,1H3,(H,10,11,12)
• InChI Key： JPWZGFJYTGQBHZ-UHFFFAOYSA-N
• SMILES： C(NC1N=CN=C2SC=CC2=1)C(O)C

Computed Properties

• Exact Mass: 209.06243
• Monoisotopic Mass: 209.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2

Experimental Properties

• Density: 1.396±0.06 g/cm3(Predicted)
• Boiling Point: 425.1±30.0 °C(Predicted)
• PSA: 58.04
• pka: 14.60±0.20(Predicted)